Cas no 1567095-12-8 ((2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol)
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol
- EN300-1657575
- 1567095-12-8
-
- Inchi: 1S/C9H14N2O2S/c10-9-11-4-7(14-9)8(12)6-2-1-3-13-5-6/h4,6,8,12H,1-3,5H2,(H2,10,11)
- InChI Key: JDRMENACSBZBGB-UHFFFAOYSA-N
- SMILES: S1C(N)=NC=C1C(C1COCCC1)O
Computed Properties
- Exact Mass: 214.07759887g/mol
- Monoisotopic Mass: 214.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 96.6Ų
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1657575-0.05g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 0.05g |
$732.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-0.1g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 0.1g |
$767.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-0.25g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 0.25g |
$801.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-0.5g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 0.5g |
$836.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-1.0g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 1g |
$871.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-2.5g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 2.5g |
$1707.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-5.0g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 5g |
$2525.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-10.0g |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 10g |
$3746.0 | 2023-05-25 | ||
| Enamine | EN300-1657575-50mg |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 50mg |
$683.0 | 2023-09-21 | ||
| Enamine | EN300-1657575-100mg |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol |
1567095-12-8 | 100mg |
$715.0 | 2023-09-21 |
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol
Introduction to (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol and Its Significance in Modern Chemical Research
(2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol, with the CAS number 1567095-12-8, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The compound's molecular structure combines a thiazole ring with an oxane moiety, linked by a methanol group, which endows it with distinct chemical properties and potential biological activities.
The thiazole ring is a heterocyclic compound that has been widely studied for its role in various biological processes. It is a core structure in many natural products and pharmaceuticals, exhibiting a wide range of biological activities such as antimicrobial, antifungal, and anti-inflammatory properties. The presence of the amino group at the 2-position of the thiazole ring enhances its reactivity, making it a versatile scaffold for chemical modifications and derivatization. This reactivity has been exploited in the synthesis of various bioactive molecules, including those with potential therapeutic value.
The oxane moiety, on the other hand, is a saturated cyclic ether that contributes to the overall solubility and bioavailability of the compound. This feature is particularly important in pharmaceutical applications, where drug solubility can significantly impact its efficacy and absorption rates. The methanol group serves as a connecting bridge between the thiazole and oxane units, providing additional sites for chemical modification and functionalization. These structural elements collectively contribute to the compound's unique chemical profile and make it an attractive candidate for further investigation.
In recent years, there has been growing interest in exploring the potential of heterocyclic compounds like (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol in the development of new drugs. The combination of the thiazole and oxane moieties offers a rich framework for designing molecules with specific biological activities. For instance, studies have shown that derivatives of thiazole have demonstrated efficacy against various diseases, including cancer and infectious disorders. The oxane group further enhances these properties by improving metabolic stability and pharmacokinetic profiles.
One of the most exciting aspects of (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol is its potential as a lead compound for drug development. Researchers have been leveraging computational methods and high-throughput screening techniques to identify novel derivatives with enhanced biological activity. These efforts have led to the discovery of several compounds with promising therapeutic properties. For example, modifications to the amino group have been found to improve binding affinity to target proteins, while changes to the oxane moiety have enhanced solubility and bioavailability.
The compound's significance extends beyond its potential as an active pharmaceutical ingredient. It also serves as a valuable tool in chemical biology research, where it can be used to study enzyme mechanisms and cellular pathways. By understanding how this molecule interacts with biological systems, researchers can gain insights into disease processes and develop more effective therapeutic strategies. Additionally, its unique structural features make it an excellent candidate for use in material science applications, where it can be incorporated into polymers and other materials with enhanced functional properties.
Recent advancements in synthetic chemistry have made it possible to produce (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol on an industrial scale with high purity. These improvements have opened up new possibilities for its use in pharmaceutical manufacturing and other industrial applications. Furthermore, green chemistry principles have been applied to optimize synthetic routes, reducing waste and energy consumption while maintaining high yields. These sustainable practices are essential for ensuring that future drug development is both efficient and environmentally responsible.
The future prospects for (2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol are bright, with ongoing research aimed at uncovering new applications and expanding its therapeutic potential. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact selectively with disease-causing targets. This compound represents just one example of how innovative chemistry can lead to breakthroughs in medicine and beyond. By continuing to explore its properties and potential uses, we can unlock new possibilities for improving human health and well-being.
1567095-12-8 ((2-amino-1,3-thiazol-5-yl)(oxan-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)